![molecular formula C14H19BrN2O2 B6210006 tert-butyl 5-amino-8-bromo-1,2,3,4-tetrahydroisoquinoline-2-carboxylate CAS No. 2059944-11-3](/img/no-structure.png)
tert-butyl 5-amino-8-bromo-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
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{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 5-amino-8-bromo-1,2,3,4-tetrahydroisoquinoline-2-carboxylate involves the bromination of 1,2,3,4-tetrahydroisoquinoline, followed by the protection of the amine group with tert-butyl carbamate. The carboxylic acid group is then activated with DCC and reacted with the protected amine to form the desired product.", "Starting Materials": [ "1,2,3,4-tetrahydroisoquinoline", "Bromine", "tert-Butyl carbamate", "DCC", "Diethyl ether", "Methanol", "Chloroform" ], "Reaction": [ "1. Bromination of 1,2,3,4-tetrahydroisoquinoline with bromine in chloroform to form 5-bromo-1,2,3,4-tetrahydroisoquinoline", "2. Protection of the amine group with tert-butyl carbamate in diethyl ether to form tert-butyl 5-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate", "3. Activation of the carboxylic acid group with DCC in methanol to form the DCC ester", "4. Reaction of the DCC ester with the protected amine to form tert-butyl 5-amino-8-bromo-1,2,3,4-tetrahydroisoquinoline-2-carboxylate", "5. Purification of the product by recrystallization" ] } | |
CAS RN |
2059944-11-3 |
Molecular Formula |
C14H19BrN2O2 |
Molecular Weight |
327.2 |
Purity |
95 |
Origin of Product |
United States |
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